Ethyl 3-(4-aminocyclohexyl)propanoate

• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• IUPAC Name: ethyl 3-(4-aminocyclohexyl)propanoate
• InChI: InChI=1S/C11H21NO2/c1-2-14-11(13)8-5-9-3-6-10(12)7-4-9/h9-10H,2-8,12H2,1H3
• InChI Key: GXDMACATIQSXAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1CCC(CC1)N

Description

Ethyl 3-(4-aminocyclohexyl)propanoate is an organic compound that belongs to the class of esters. It features a cyclohexyl ring substituted with an amino group and an ethyl ester group.

Preparation Methods

Synthetic Routes and Reaction Conditions

Ethyl 3-(4-aminocyclohexyl)propanoate can be synthesized through the esterification of 3-(4-aminocyclohexyl)propanoic acid with ethanol in the presence of an acid catalyst. The reaction typically involves heating the reactants under reflux conditions to drive the esterification process to completion .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts such as sulfuric acid or p-toluenesulfonic acid can enhance the reaction rate and yield .

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-(4-aminocyclohexyl)propanoate can undergo various chemical reactions, including:

Hydrolysis: The ester group can be hydrolyzed to yield 3-(4-aminocyclohexyl)propanoic acid and ethanol.

Reduction: The ester can be reduced to the corresponding alcohol using reducing agents such as lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions

Hydrolysis: Aqueous sodium hydroxide or hydrochloric acid can be used under reflux conditions.

Reduction: Lithium aluminum hydride in anhydrous ether is commonly used.

Substitution: Various alkyl halides or acyl chlorides can be used in the presence of a base.

Major Products Formed

Hydrolysis: 3-(4-aminocyclohexyl)propanoic acid and ethanol.

Reduction: 3-(4-aminocyclohexyl)propanol.

Substitution: Derivatives with different alkyl or acyl groups.

Scientific Research Applications

Ethyl 3-(4-aminocyclohexyl)propanoate has several applications in scientific research:

Pharmaceuticals: It can be used as an intermediate in the synthesis of drugs targeting specific receptors or enzymes.

Materials Science: The compound’s unique structure makes it a candidate for developing new materials with specific properties.

Biological Studies: It can be used to study the effects of cyclohexyl derivatives on biological systems

Mechanism of Action

The mechanism of action of ethyl 3-(4-aminocyclohexyl)propanoate involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, influencing their activity. The ester group can undergo hydrolysis, releasing the active 3-(4-aminocyclohexyl)propanoic acid, which can interact with various pathways in the body .

Comparison with Similar Compounds

Similar Compounds

Ethyl 3-(4-aminocyclohexyl)propanoate: Contains an ethyl ester group and an amino-substituted cyclohexyl ring.

Ethyl 3-(4-aminocyclohexyl)butanoate: Similar structure but with a butanoate ester group.

Mthis compound: Similar structure but with a methyl ester group.

Uniqueness

This compound is unique due to its specific combination of an ethyl ester group and an amino-substituted cyclohexyl ring. This combination imparts distinct chemical and physical properties, making it valuable for various applications .